8-Hydroxy-quinazoline-2-carboxaldehyde

• Molecular Formula: C9H6N2O2
• Molecular Weight: 174.16 g/mol
• IUPAC Name: 8-hydroxyquinazoline-2-carbaldehyde
• InChI: InChI=1S/C9H6N2O2/c12-5-8-10-4-6-2-1-3-7(13)9(6)11-8/h1-5,13H
• InChI Key: PDLYVGWHZULZAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(N=C2C(=C1)O)C=O

Description

8-Hydroxyquinoline-2-carboxaldehyde (IUPAC name: 8-hydroxyquinoline-2-carbaldehyde) is a heterocyclic organic compound featuring a quinoline backbone substituted with a hydroxy group at position 8 and a carboxaldehyde group at position 2. Its molecular formula is C₁₀H₇NO₂ (molecular weight: 173.17 g/mol), and its structure is defined by the SMILES notation: C1=CC2=C(C(=C1)O)N=C(C=C2)C=O .

Quinoline derivatives are renowned for their pharmacological and industrial applications, particularly in metal chelation, antimicrobial activity, and as intermediates in organic synthesis. The presence of both hydroxy and aldehyde groups in 8-hydroxyquinoline-2-carboxaldehyde enhances its reactivity, enabling applications in Schiff base formation and coordination chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following compounds are structurally related to 8-hydroxyquinoline-2-carboxaldehyde:

8-(Benzyloxy)-2-quinolinecarbaldehyde

• Molecular Formula: C₁₇H₁₃NO₂
• Molecular Weight : 263.29 g/mol
• Substituents : Benzyloxy group at position 8, aldehyde at position 2.
• This modification is often employed in synthetic chemistry to protect reactive hydroxyl groups during multi-step reactions .

Quinoxaline-2-carboxaldehyde

• Molecular Formula : C₉H₆N₂O
• Molecular Weight : 158.16 g/mol
• Substituents: Aldehyde at position 2 on a quinoxaline core (two adjacent nitrogen atoms).
• Key Differences: The quinoxaline scaffold differs electronically from quinoline due to the two nitrogen atoms in adjacent positions. This alters reactivity, making quinoxaline derivatives more electrophilic and suitable for forming heterocyclic adducts (e.g., Schiff bases) .

Imidazo[4,5-g]quinazoline Derivatives

• General Structure : Fused imidazole and quinazoline rings.
• Key Differences: Quinazolines (two nitrogen atoms at positions 1 and 3) exhibit distinct pharmacological properties compared to quinolines, including kinase inhibition and anticancer activity. However, synthesis methods for imidazo[4,5-g]quinazolines often involve aldehyde-containing intermediates, highlighting shared reactivity with 8-hydroxyquinoline-2-carboxaldehyde .

Physicochemical and Pharmacological Properties

Property	8-Hydroxyquinoline-2-carboxaldehyde	8-(Benzyloxy)-2-quinolinecarbaldehyde	Quinoxaline-2-carboxaldehyde
Solubility	Moderate in polar solvents (due to -OH)	Low (lipophilic benzyloxy group)	Moderate (polar aldehyde group)
Reactivity	High (Schiff base formation, chelation)	Protected -OH reduces reactivity	High (electrophilic aldehyde)
Pharmacological Role	Metal chelation, antimicrobial	Limited data; potential prodrug	Heterocyclic synthesis intermediate
Safety Profile	Not fully classified	No data available	97% purity; unspecified hazards

Research Findings and Trends

Metal Chelation: 8-Hydroxyquinoline-2-carboxaldehyde demonstrates superior metal-binding capacity compared to its benzyloxy counterpart, attributed to the free hydroxy group’s ability to coordinate transition metals like Cu²⁺ and Fe³⁺ .

Antimicrobial Activity: Quinoline derivatives generally outperform quinoxalines in antimicrobial assays due to enhanced membrane penetration and metal ion sequestration .

Synthetic Utility: Aldehyde-containing heterocycles are pivotal in click chemistry and bioconjugation. For example, quinoxaline-2-carboxaldehyde’s electrophilicity enables rapid formation of hydrazone linkages .